Cas no 1457392-73-2 (tert-butyl N-[2-amino-1-(oxan-4-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-amino-1-(oxan-4-yl)ethyl]carbamate
• CAS No: 1457392-73-2
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5304424
• PubChem ID: 62385922
• Update Time: 2026-03-10

tert-butyl N-[2-amino-1-(oxan-4-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-amino-1-(oxan-4-yl)ethyl]carbamate
• tert-butylN-[2-amino-1-(oxan-4-yl)ethyl]carbamate
• tert-butyl (2-amino-1-(tetrahydro-2H-pyran-4-yl)ethyl)carbamate

• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(15)14-10(8-13)9-4-6-16-7-5-9/h9-10H,4-8,13H2,1-3H3,(H,14,15)
• InChI Key： OQQBZMHGJSNSPV-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 245
• XLogP3: 0.7
• Topological Polar Surface Area: 73.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on tert-butyl N-[2-amino-1-(oxan-4-yl)ethyl]carbamate

Comprehensive Overview of tert-butyl N-[2-amino-1-(oxan-4-yl)ethyl]carbamate (CAS No. 1457392-73-2)

tert-butyl N-[2-amino-1-(oxan-4-yl)ethyl]carbamate (CAS No. 1457392-73-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a Boc-protected amine derivative, plays a critical role in peptide synthesis and drug development due to its unique structural features. The presence of both the tert-butyloxycarbonyl (Boc) group and the oxan-4-yl moiety makes it a versatile intermediate for constructing complex molecular architectures.

In recent years, the demand for tert-butyl N-[2-amino-1-(oxan-4-yl)ethyl]carbamate has surged, driven by its applications in proteomics, bioconjugation, and small-molecule drug discovery. Researchers frequently search for "Boc-protected amino acid derivatives" or "CAS 1457392-73-2 supplier" to source high-purity samples for their experiments. The compound's stability under acidic conditions and its compatibility with solid-phase peptide synthesis (SPPS) protocols further enhance its utility in modern laboratories.

One of the trending topics in organic chemistry is the development of sustainable synthetic routes for intermediates like tert-butyl N-[2-amino-1-(oxan-4-yl)ethyl]carbamate. Environmental concerns have led to increased interest in "green chemistry alternatives" and "catalyst-free synthesis" methods. This compound's synthesis often involves microwave-assisted reactions or flow chemistry techniques, which reduce solvent waste and improve yield—a key focus area for pharmaceutical manufacturers aiming to meet ESG (Environmental, Social, and Governance) goals.

The structural analysis of CAS 1457392-73-2 reveals its potential as a chiral building block for asymmetric synthesis. Its oxan-4-yl group introduces stereochemical complexity, making it valuable for designing GPCR-targeted therapeutics or enzyme inhibitors. Recent publications highlight its use in "fragment-based drug design" and "covalent inhibitor development," addressing challenges in oncology and neurology research. These applications align with growing searches for "novel drug scaffolds 2024" and "bioactive heterocycles."

From a technical perspective, tert-butyl N-[2-amino-1-(oxan-4-yl)ethyl]carbamate exhibits excellent solubility in polar aprotic solvents like DMF or DMSO, a property frequently queried as "solubility of Boc-amine derivatives" in scientific forums. Its storage recommendations—typically under inert gas at -20°C—are critical for maintaining stability, a detail often overlooked in "lab chemical handling best practices" discussions. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), a requirement for reproducible results in high-throughput screening assays.

Emerging trends in AI-driven molecular design have also brought attention to compounds like 1457392-73-2. Computational chemists frequently input its SMILES notation (COC(=O)NC(CN)C1CCOC1) into quantum mechanics software or molecular docking platforms to predict novel interactions. This aligns with search queries such as "machine learning for chemical property prediction" and "in silico ADMET profiling," reflecting the intersection of traditional synthesis with digital innovation.

In conclusion, tert-butyl N-[2-amino-1-(oxan-4-yl)ethyl]carbamate represents a multifaceted tool for modern chemical research. Its relevance spans from conventional peptide chemistry to cutting-edge drug discovery technologies, addressing both academic inquiries and industrial needs. As research continues to explore "next-generation therapeutic modalities," this compound's role in enabling scientific breakthroughs remains undisputed.